61-72-3

Cloxacillin

Usually In Stock

• CAS RN:
• 61-72-3

• Formula:
• C19H18ClN3O5S

• InChI:
• InChI=1S/C19H18ClN3O5S/c1-8-11(12(22-28-8)9-6-4-5-7-10(9)20)15(24)21-13-16(25)23-14(18(26)27)19(2,3)29-17(13)23/h4-7,13-14,17H,1-3H3,(H,21,24)(H,26,27)/t13-,14+,17-/m1/s1

• InChIKey:
• LQOLIRLGBULYKD-JKIFEVAISA-N

• Cloxacillin is a semisynthetic beta-lactamase resistant penicillin antibiotic with antibacterial activity. Cloxacillin binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall, thereby preventing the cross-linkage of peptidoglycans, which are critical components of the bacterial cell wall. This leads to an interruption of the bacterial cell wall and causes bacterial cell lysis.
  Cloxacillin, also known as tegopen or syntarpen, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Cloxacillin is a drug which is used to treat infections caused by penicillinase-producing staphylococci, including pneumococci, group a beta-hemolytic streptococci, and penicillin g-sensitive and penicillin g-resistant stap...

Hydantoin

In Stock

• CAS RN:
• 461-72-3

• Formula:
• C3H4N2O2

• InChI:
• InChI=1S/C3H4N2O2/c6-2-1-4-3(7)5-2/h1H2,(H2,4,5,6,7)

• InChIKey:
• WJRBRSLFGCUECM-UHFFFAOYSA-N

• Hydantoin is an imidazolidine-2,4-dione.

3-chloro-N-(2-chlorophenyl)propanamide

In Stock

• CAS RN:
• 21261-72-3

• Formula:
• C9H9Cl2NO

• InChI:
• InChI=1S/C9H9Cl2NO/c10-6-5-9(13)12-8-4-2-1-3-7(8)11/h1-4H,5-6H2,(H,12,13)

• InChIKey:
• SYKFGYQIAQITOF-UHFFFAOYSA-N

• 3-chloro-N-(2-chlorophenyl)propanamide is a useful research compound. Its molecular formula is C9H9Cl2NO and its molecular weight is 218.08 g/mol. The purity is usually 95%.

3,4-Pentadienoyl-coa

• CAS RN:
• 84061-72-3

• Formula:
• C26H40N7O17P3S

• InChI:
• InChI=1S/C26H40N7O17P3S/c1-4-5-6-17(35)54-10-9-28-16(34)7-8-29-24(38)21(37)26(2,3)12-47-53(44,45)50-52(42,43)46-11-15-20(49-51(39,40)41)19(36)25(48-15)33-14-32-18-22(27)30-13-31-23(18)33/h5,13-15,19-21,25,36-37H,1,6-12H2,2-3H3,(H,28,34)(H,29,38)(H,42,43)(H,44,45)(H2,27,30,31)(H2,39,40,41)/t15-,19-,20-,21+,25-/m1/s1

• InChIKey:
• HIIKPJHXYKDQAS-ZMHDXICWSA-N

• 3,4-Pentadienoyl-coa, also known as 3,4-Pentadienoyl-coa, is a useful research compound. Its molecular formula is C26H40N7O17P3S and its molecular weight is 847.6 g/mol. The purity is usually 95%.

3-(2-oxo-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)ethyl)benzo[d]oxazol-2(3H)-one

In Stock

• CAS RN:
• 440661-72-3

• Formula:
• C20H19N3O4

• InChI:
• InChI=1S/C20H19N3O4/c24-18-7-3-5-15-14-8-13(10-22(15)18)9-21(11-14)19(25)12-23-16-4-1-2-6-17(16)27-20(23)26/h1-7,13-14H,8-12H2

• InChIKey:
• BXLMNVKJUCONPG-UHFFFAOYSA-N

• 3-(2-oxo-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)ethyl)benzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C20H19N3O4 and its molecular weight is 365.389. The purity is usually 95%.

2,6-difluoro-N-{5-[({[(oxolan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide

In Stock

• CAS RN:
• 893161-72-3

• Formula:
• C16H16F2N4O3S2

• InChI:
• InChI=1S/C16H16F2N4O3S2/c17-10-4-1-5-11(18)13(10)14(24)20-15-21-22-16(27-15)26-8-12(23)19-7-9-3-2-6-25-9/h1,4-5,9H,2-3,6-8H2,(H,19,23)(H,20,21,24)

• InChIKey:
• VRRNQSANVCSQPH-UHFFFAOYSA-N

• 2,6-difluoro-N-{5-[({[(oxolan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}benzamide is a useful research compound. Its molecular formula is C16H16F2N4O3S2 and its molecular weight is 414.5 g/mol. The purity is usually 95%.

5-[(6,7-Dimethoxy-1,3-benzodioxol-5-yl)methyl]-4,5-dihydro-3-isoxazolecarboxylic acid

In Stock

• CAS RN:
• 924861-72-3

• Formula:
• C14H15NO7

• InChI:
• InChI=1S/C14H15NO7/c1-18-11-7(3-8-5-9(14(16)17)15-22-8)4-10-12(13(11)19-2)21-6-20-10/h4,8H,3,5-6H2,1-2H3,(H,16,17)

• InChIKey:
• LVKLYCODANKYAS-UHFFFAOYSA-N

• 5-[(6,7-Dimethoxy-1,3-benzodioxol-5-yl)methyl]-4,5-dihydro-3-isoxazolecarboxylic acid is a useful research compound. Its molecular formula is C14H15NO7 and its molecular weight is 309.27 g/mol. The purity is usually 95%.

3-(4-Bromophenyl)-2'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898761-72-3

• Formula:
• C16H12BrF3O

• InChI:
• InChI=1S/C16H12BrF3O/c17-12-8-5-11(6-9-12)7-10-15(21)13-3-1-2-4-14(13)16(18,19)20/h1-6,8-9H,7,10H2

• InChIKey:
• NKYMKPLFDPPQRT-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-2'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C16H12BrF3O and its molecular weight is 357.16 g/mol. The purity is usually 95%.

4-chloro-2-methyl-1H-imidazole-5-carboxylic acid

Usually In Stock

• CAS RN:
• 1093261-72-3

• Formula:
• C5H5ClN2O2

• InChI:
• InChI=1S/C5H5ClN2O2/c1-2-7-3(5(9)10)4(6)8-2/h1H3,(H,7,8)(H,9,10)

• InChIKey:
• LXHHGELVASWLKR-UHFFFAOYSA-N

• 4-chloro-2-methyl-1H-imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C5H5ClN2O2 and its molecular weight is 160.56. The purity is usually 95%.

5-Bromo-4-methoxynicotinaldehyde

In Stock

• CAS RN:
• 1289161-72-3

• Formula:
• C7H6BrNO2

• InChI:
• InChI=1S/C7H6BrNO2/c1-11-7-5(4-10)2-9-3-6(7)8/h2-4H,1H3

• InChIKey:
• KJOUTQXUAWDUAQ-UHFFFAOYSA-N

• 5-Bromo-4-methoxynicotinaldehyde is a useful research compound. Its molecular formula is C7H6BrNO2 and its molecular weight is 216.034. The purity is usually 95%.

Methyl 4-(4-((3-cyanopyridin-2-yl)oxy)piperidine-1-carbonyl)benzoate

In Stock

• CAS RN:
• 1797861-72-3

• Formula:
• C20H19N3O4

• InChI:
• InChI=1S/C20H19N3O4/c1-26-20(25)15-6-4-14(5-7-15)19(24)23-11-8-17(9-12-23)27-18-16(13-21)3-2-10-22-18/h2-7,10,17H,8-9,11-12H2,1H3

• InChIKey:
• ROTDLODQXKQKGS-UHFFFAOYSA-N

• Methyl 4-(4-((3-cyanopyridin-2-yl)oxy)piperidine-1-carbonyl)benzoate is a useful research compound. Its molecular formula is C20H19N3O4 and its molecular weight is 365.389. The purity is usually 95%.

Tert-butyl 2-amino-2-(3-chloro-4-methoxyphenyl)acetate

Usually In Stock

• CAS RN:
• 2248261-72-3

• Formula:
• C13H18ClNO3

• InChI:
• InChI=1S/C13H18ClNO3/c1-13(2,3)18-12(16)11(15)8-5-6-10(17-4)9(14)7-8/h5-7,11H,15H2,1-4H3

• InChIKey:
• WJAZEGMFHXJLEE-UHFFFAOYSA-N

• Tert-butyl 2-amino-2-(3-chloro-4-methoxyphenyl)acetate is a useful research compound. Its molecular formula is C13H18ClNO3 and its molecular weight is 271.74. The purity is usually 95%.